Cas no 52821-51-9 (1,2-Benzenedithiol, 4-ethoxy-)

• Product Name: 1,2-Benzenedithiol, 4-ethoxy-
• CAS No: 52821-51-9
• MF: C₈H₁₀OS₂
• MW: 186.294399738312
• CID: 1578959
• Update Time: 2024-08-24

1,2-Benzenedithiol, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedithiol, 4-ethoxy-

• Inchi： 1S/C8H10OS2/c1-2-9-6-3-4-7(10)8(11)5-6/h3-5,10-11H,2H2,1H3
• InChI Key： YOLZJOIPMXNMAC-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(OCC)C=C1S

Computed Properties

• Exact Mass: 186.0174

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Melting Point: 30-31 °C
• Boiling Point: 316.2±22.0 °C(Predicted)
• PSA: 9.23
• pka: 5.99±0.48(Predicted)